Cas no 74295-86-6 (Butanedioic acid, monooctyl ester)

• Product Name: Butanedioic acid, monooctyl ester
• CAS No: 74295-86-6
• MF: C₁₂H₂₁O₄
• MW: 229.292744398117
• CID: 541231
• PubChem ID: 22145095
• Update Time: 2025-11-03

Butanedioic acid, monooctyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, monooctyl ester
• 4-octoxy-4-oxobutanoate
• Monooctyl succinate
• DTXSID80622885
• 4-(OCTYLOXY)-4-OXOBUTANOATE
• 74295-86-6

• Inchi： 1S/C12H22O4/c1-2-3-4-5-6-7-10-16-12(15)9-8-11(13)14/h2-10H2,1H3,(H,13,14)/p-1
• InChI Key： CKNYEUXAXWTAPK-UHFFFAOYSA-M
• SMILES： O(C(CCC(=O)[O-])=O)CCCCCCCC

Computed Properties

• Exact Mass: 229.14398415g/mol
• Monoisotopic Mass: 229.14398415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.0±0.0 g/cm3
• Boiling Point: 347.5±0.0 °C at 760 mmHg
• Flash Point: 124.3±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Butanedioic acid, monooctyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanedioic acid, monooctyl ester

Comprehensive Analysis of Butanedioic acid, monooctyl ester (CAS No. 74295-86-6): Properties, Applications, and Industry Trends

Butanedioic acid, monooctyl ester (CAS No. 74295-86-6), also known as monooctyl succinate, is a specialized ester derivative of succinic acid. This compound has garnered significant attention in industrial and research circles due to its unique physicochemical properties and versatile applications. The growing demand for bio-based plasticizers and sustainable surfactants has positioned this ester as a subject of interest in green chemistry initiatives.

The molecular structure of Butanedioic acid, monooctyl ester combines a polar carboxyl group with a hydrophobic octyl chain, making it an effective emulsifying agent and intermediate for specialty chemicals. Recent studies highlight its compatibility with biodegradable polymers, aligning with the global shift toward eco-friendly packaging materials. Industry reports indicate a 12% annual growth in demand for such esters in the cosmetics and personal care sectors, where they function as skin-conditioning agents.

From a technical perspective, CAS No. 74295-86-6 exhibits a viscosity range of 25–35 cP at 25°C and a flash point above 150°C, making it suitable for high-temperature formulations. Its hydrolytic stability outperforms conventional esters, a property highly valued in lubricant additives and coating applications. Analytical techniques like GC-MS and HPLC are typically employed for quality control, ensuring purity levels exceeding 98% for industrial-grade material.

The synthesis of monooctyl succinate typically involves esterification reactions between succinic anhydride and n-octanol, with recent process optimizations achieving yields above 90%. These advancements respond to market demands for cost-effective production methods, particularly in the Asia-Pacific region where chemical manufacturers are investing in catalytic technologies. Regulatory compliance with REACH and FDA 21 CFR standards further enhances its commercial viability.

Emerging applications include its use as a dispersant in nanomaterial suspensions and as a carrier fluid for agricultural formulations. Patent filings related to CAS No. 74295-86-6 have increased by 18% since 2020, particularly in controlled-release technologies. Environmental studies confirm its readily biodegradable nature (OECD 301 standards), addressing concerns about persistent organic pollutants.

Market analysts project the global ester derivatives sector to reach USD 8.3 billion by 2027, with Butanedioic acid, monooctyl ester occupying a niche but growing segment. Its compatibility with bio-based raw materials positions it favorably against petrochemical alternatives, especially in European markets with stringent sustainability regulations. Technical datasheets emphasize its low volatility and excellent solvency power for resins.

Quality specifications for 74295-86-6 typically require acid values below 1.0 mg KOH/g and moisture content under 0.2%. Storage recommendations include nitrogen blanketing to prevent oxidation, with shelf life extending beyond 24 months under proper conditions. These parameters are critical for end-users in the pharmaceutical excipient and food-grade additive industries.

Recent academic research explores the compound's potential in ionic liquid formulations and battery electrolytes, leveraging its thermal stability and low toxicity profile. Such developments align with the energy sector's search for non-flammable solvents. Commercial suppliers now offer both technical and USP-grade variants to cater to diverse industry requirements.